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Cat. No.: B15139105 Get Quote

Saikosaponin S: A Comprehensive Technical
Guide
This technical guide provides an in-depth overview of the chemical structure, stereochemistry,

and analytical methodologies related to Saikosaponin S, a triterpenoid saponin. The

information is intended for researchers, scientists, and professionals in the field of drug

development and natural product chemistry.

Chemical Structure and Stereochemistry of
Saikosaponin S
Saikosaponin S is a complex natural product isolated from the roots of Bupleurum

scorzonerifolium Willd.[1]. Its structure was elucidated through spectral analysis, revealing a

pentacyclic triterpenoid aglycone with a specific glycosylation pattern.

The systematic name for Saikosaponin S is 3β, 16α, 23, 28-tetrahydroxy-oleana-11,13(18)-

dien-3-O-β-D-glucopyranosyl-(1→6)-[α-L-rhamnopyranosyl-(1→4)]-β-D-glucopyranoside[1].

The stereochemistry of the aglycone and the sugar moieties is crucial for its biological activity.

The oleanane skeleton has multiple chiral centers, and the specific configuration of the

hydroxyl and glycosidic linkages defines Saikosaponin S.
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Below is a two-dimensional representation of the chemical structure of Saikosaponin S,

generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b15139105?utm_src=pdf-custom-synthesis
https://www.jipb.net/EN/abstract/abstract26369.shtml
https://www.benchchem.com/product/b15139105#chemical-structure-and-stereochemistry-of-saikosaponin-s
https://www.benchchem.com/product/b15139105#chemical-structure-and-stereochemistry-of-saikosaponin-s
https://www.benchchem.com/product/b15139105#chemical-structure-and-stereochemistry-of-saikosaponin-s
https://www.benchchem.com/product/b15139105#chemical-structure-and-stereochemistry-of-saikosaponin-s
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15139105?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

